Cas no 84460-41-3 (5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone)

• Product Name: 5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone
• CAS No: 84460-41-3
• MF: C₁₀H₁₀INO₃
• MW: 319.095775127411
• MDL: MFCD03426269
• CID: 989394
• PubChem ID: 4306691
• Update Time: 2025-06-10

5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• 5-(Hydroxymethyl)-3-(4-iodophenyl)oxazolidin-2-one
• 5-hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone
• A915029
• AKOS022172844
• 84460-41-3
• MFCD03426269
• SCHEMBL3426022
• DTXSID60401776
• 5-(hydroxymethyl)-3-(4-iodophenyl)-1,3-oxazolidin-2-one
• 5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone

• MDL： MFCD03426269
• Inchi： 1S/C10H10INO3/c11-7-1-3-8(4-2-7)12-5-9(6-13)15-10(12)14/h1-4,9,13H,5-6H2
• InChI Key： KECRHMULLZOXQY-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)N1C(=O)OC(CO)C1

Computed Properties

• Exact Mass: 318.971
• Monoisotopic Mass: 318.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.853
• Boiling Point: 407.7°C at 760 mmHg
• Flash Point: 200.4°C
• Refractive Index: 1.649
• PSA: 49.77000
• LogP: 1.67370

5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone

Comprehensive Overview of 5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone (CAS No. 84460-41-3)

5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone (CAS No. 84460-41-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique oxazolidinone core and iodophenyl substituent, is widely studied for its potential applications in drug development and molecular synthesis. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The oxazolidinone moiety is a critical functional group in medicinal chemistry, often associated with antibacterial and antifungal properties. The presence of the hydroxymethyl group further enhances the compound's reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Meanwhile, the 4-iodophenyl group introduces halogen bonding capabilities, which are essential for interactions with biological targets. This combination of features positions 5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone as a promising candidate for innovative therapeutic agents.

In recent years, the demand for iodinated compounds has surged due to their utility in imaging and diagnostics. The iodine atom in 5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone can serve as a radiolabeling site, enabling its use in positron emission tomography (PET) and single-photon emission computed tomography (SPECT). This aligns with the growing trend of personalized medicine, where precise imaging techniques are crucial for early disease detection and treatment monitoring.

Another area of interest is the compound's potential role in combating antibiotic resistance. The oxazolidinone class has been explored for novel antibiotics, and derivatives like 5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone could offer new mechanisms of action against resistant strains. This is particularly relevant as global health organizations emphasize the need for alternative antimicrobial strategies.

From a synthetic chemistry perspective, 5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone is a versatile building block. Its hydroxymethyl group allows for further functionalization, while the iodophenyl group can participate in cross-coupling reactions, such as Suzuki or Sonogashira couplings. These reactions are pivotal in constructing complex architectures for drug discovery and material science.

Environmental and safety considerations are also paramount when working with iodinated compounds. Proper handling and disposal protocols must be followed to minimize ecological impact. Researchers are increasingly focusing on green chemistry approaches to synthesize and utilize such compounds sustainably.

In summary, 5-Hydroxymethyl-3-(4-iodophenyl)-2-oxazolidinone (CAS No. 84460-41-3) is a multifaceted compound with broad applications in pharmaceuticals, diagnostics, and synthetic chemistry. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in addressing contemporary challenges like antibiotic resistance and advanced medical imaging. As scientific advancements continue, this compound is likely to play a pivotal role in shaping future innovations.